Uridine 5'-monophosphate

Specification

• Description: Uridine 5'-monophosphate is a pyrimidine ribonucleoside 5'-monophosphate having uracil as the nucleobase. It has a role as a human metabolite, an Escherichia coli metabolite and a mouse metabolite. It is a uridine 5'-phosphate and a pyrimidine ribonucleoside 5'-monophosphate. It is a conjugate acid of a uridine 5'-monophosphate(2-).; 5'-Uridylic acid. A uracil nucleotide containing one phosphate group esterified to the sugar moiety in the 2', 3' or 5' position.; Uridine 5'-monophosphate is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).; Uridine-5'-monophosphate is a natural product found in Daphnia pulex, Drosophila melanogaster, and other organisms with data available.; Uridine 5'-monophosphate is a metabolite found in or produced by Saccharomyces cerevisiae.; See also: Poly A-U (monomer of) ... View More ...
• CAS No.: 58-97-9
• Molecular Formula: C9H13N2O9P
• Molecular Weight: 324.18 g/mol
• IUPAC Name: [(2R,3S,4R,5R)-5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methyl dihydrogen phosphate
• Standard InChI: InChI=1S/C9H13N2O9P/c12-5-1-2-11(9(15)10-5)8-7(14)6(13)4(20-8)3-19-21(16,17)18/h1-2,4,6-8,13-14H,3H2,(H,10,12,15)(H2,16,17,18)/t4-,6-,7-,8-/m1/s1
• Standard InChI Key: DJJCXFVJDGTHFX-XVFCMESISA-N
• Isomeric SMILES: C1=CN(C(=O)NC1=O)[C@H]2[C@@H]([C@@H]([C@H](O2)COP(=O)(O)O)O)O
• SMILES: C1=CN(C(=O)NC1=O)C2C(C(C(O2)COP(=O)(O)O)O)O
• Canonical SMILES: C1=CN(C(=O)NC1=O)C2C(C(C(O2)COP(=O)(O)O)O)O
• Melting Point: 202 dec °C